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Compound of Interest

3-Methoxy-1-
Compound Name:
hydroxymethyladamantane

Cat. No.: B1444647

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methoxy-1-hydroxymethyladamantane is a unique bifunctional adamantane derivative. Its
rigid, three-dimensional structure, combined with the presence of both a methoxy and a
hydroxymethyl group, makes it a valuable building block in medicinal chemistry and materials
science. The adamantane cage provides lipophilicity and metabolic stability, while the
functional groups offer sites for further chemical modification. These characteristics make it a
compound of interest for the development of novel therapeutics and advanced materials.

Given the specialized nature of this compound, a thorough understanding of its properties and
the implementation of precise handling and storage protocols are paramount to ensure
experimental success, maintain sample integrity, and, most importantly, guarantee laboratory
safety. This document provides a comprehensive guide based on the known properties of
adamantane derivatives and compounds containing ether and alcohol functionalities, in the
absence of a specific Safety Data Sheet (SDS) for 3-Methoxy-1-hydroxymethyladamantane.
A substance-specific risk assessment should be conducted by the end-user before
commencing any work.

Chemical and Physical Properties

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1444647?utm_src=pdf-interest
https://www.benchchem.com/product/b1444647?utm_src=pdf-body
https://www.benchchem.com/product/b1444647?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1444647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

A foundational understanding of the physicochemical properties of 3-Methoxy-1-
hydroxymethyladamantane is essential for its appropriate handling and storage.

Property Value Source
Molecular Formula C12H2002 [1112]
Molecular Weight 196.29 g/mol [1]

(Likely a solid, based on

Appearance related adamantane Inferred
derivatives)
Purity >97.00% (Typical) [1]

While detailed experimental data on properties like melting point, boiling point, and solubility
are not readily available in the public domain, the structure suggests it is a non-volatile solid at
room temperature. The presence of a hydroxyl group may impart some limited solubility in polar
solvents.

Health and Safety Information

Due to the lack of a specific SDS, a precautionary approach is necessary. The following
guidance is based on the general hazards associated with adamantane derivatives, ethers, and
alcohols.

Potential Hazards:

May cause skin irritation.[3]

May cause serious eye irritation.[3]

May cause respiratory irritation if inhaled as dust.[3]

Harmful if swallowed.[4]

First Aid Measures:
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 In case of skin contact: Immediately wash the affected area with plenty of soap and water. If
skin irritation occurs, seek medical advice.[3][5]

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice.[3][5]

 In case of inhalation: Move the person to fresh air and keep them in a position comfortable

for breathing.[3][5]

 In case of ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a poison center

or doctor if you feel unwell.[6]

Personal Protective Equipment (PPE)

The use of appropriate PPE is the first line of defense against potential exposure.

PPE Type

Specification

Rationale

Eye and Face Protection

Chemical splash goggles or
safety glasses with side

shields.

Protects against accidental
splashes and airborne
particles.[5][7]

Hand Protection

Nitrile or other impervious

gloves.

Prevents direct skin contact.[5]
[8] Gloves should be inspected
before use and changed if

contaminated.

Body Protection

A standard laboratory coat.

Protects skin and clothing from

potential spills.[5]

Respiratory Protection

Generally not required if
handled in a well-ventilated
area. If dust is generated, a
NIOSH-approved N95
particulate respirator is

recommended.

Minimizes the inhalation of

airborne particles.[5]
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Handling Protocols

Adherence to a strict operational plan is crucial for maintaining a safe laboratory environment.
4.1. Engineering Controls:
e Work in a well-ventilated laboratory.

o For procedures that may generate dust, such as weighing or transfer, it is best practice to
use a chemical fume hood.[5]

o Ensure that an eyewash station and safety shower are readily accessible.[5]
4.2. Step-by-Step Handling Procedure:
e Preparation:
o Don the appropriate PPE as outlined in the table above.
o Prepare a clean and uncluttered workspace.
o If working in a fume hood, ensure it is functioning correctly.
o Weighing and Transfer:
o To minimize dust generation, handle the solid material carefully.[5]

o Use a spatula to transfer the compound. Avoid pouring the solid directly from the container
if it is a fine powder.

o If a spill occurs, carefully sweep up the solid material, avoiding dust generation, and place
it in a designated, labeled waste container.[5]

 Dissolution:
o When dissolving the compound, add the solvent to the solid slowly to avoid splashing.

o If the solvent is volatile or flammable, perform this step in a chemical fume hood.
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e Post-Handling:
o After handling, wash hands thoroughly with soap and water.[5]
o Clean the work area and any equipment used.

o Properly dispose of any contaminated materials (e.g., gloves, weighing paper) in a
designated waste container.

Storage Protocols

Proper storage is essential to maintain the quality, stability, and effectiveness of 3-Methoxy-1-
hydroxymethyladamantane.

5.1. Storage Conditions:

Condition Recommendation Rationale

A cool environment helps to

slow down potential chemical

Temperature 2-8°C (36 - 46°F) )
reactions that could degrade
the compound.[9]
High humidity can cause the
o Dry, with a relative humidity compound to absorb moisture,
Humidity ]
below 60%. which may lead to
degradation.[9]
Adamantane derivatives can
Liaht Store in an opaque container be sensitive to light, especially
[
J or in a dark area. UV light, which can cause

photochemical reactions.[9]

5.2. Storage Containers:

o Material: Use containers made of chemically inert materials. Glass containers are a good
choice. High-quality, chemically resistant plastics such as polyethylene or polypropylene can
also be used.[9]
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o Seal: Ensure the container is tightly sealed to prevent the ingress of moisture and air.[9]
5.3. Incompatible Materials:

» Store away from strong oxidizing agents, strong acids, halogens, and sulfur compounds.[10]
[11]

Workflow and Decision Making

The following diagram illustrates the key decision points in the handling and storage of 3-
Methoxy-1-hydroxymethyladamantane.
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Caption: Decision workflow for handling and storage.
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Spill and Emergency Procedures

» Spill: In case of a spill, carefully sweep up the solid material, avoiding dust generation, and
place it in a designated, labeled waste container.[5]

» Fire: Use carbon dioxide, dry chemical powder, or water to extinguish a fire.[3] Wear self-
contained breathing apparatus and protective clothing to prevent contact with skin and eyes.

[3]

Waste Disposal

Dispose of waste material in accordance with local, state, and federal regulations. Leave
chemicals in their original containers and do not mix with other waste.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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